Cas no 53912-30-4 (Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9-hydroxy-10-methoxy-13-methyl- (9CI))

• Product Name: Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9-hydroxy-10-methoxy-13-methyl- (9CI)
• CAS No: 53912-30-4
• MF: C₂₀H₁₈NO₄
• MW: 336.361225605011
• CID: 370521
• PubChem ID: 171309
• Update Time: 2025-04-19

Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9-hydroxy-10-methoxy-13-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9-hydroxy-10-methoxy-13-methyl- (9CI)
• 13-Methylberberrubine
• SCHEMBL14513599
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9-hydroxy-10-methoxy-13-methyl-
• 9-Demethyl-13-methylberberine
• DTXSID90202192
• 17-methoxy-21-methyl-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaen-16-ol
• 53912-30-4

• Inchi： 1S/C20H17NO4/c1-11-13-3-4-16(23-2)20(22)15(13)9-21-6-5-12-7-17-18(25-10-24-17)8-14(12)19(11)21/h3-4,7-9H,5-6,10H2,1-2H3/p+1
• InChI Key： GNGXWKSHOCHZLN-UHFFFAOYSA-O
• SMILES： O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C(=C(C=CC3=C(C)C=21)OC)O

Computed Properties

• Exact Mass: 336.12364
• Monoisotopic Mass: 336.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives